Cas no 2742653-88-7 (2-Methylpiperazine-2-carboxylic acid dihydrochloride)

• Product Name: 2-Methylpiperazine-2-carboxylic acid dihydrochloride
• CAS No: 2742653-88-7
• MF: C₆H₁₄Cl₂N₂O₂
• MW: 217.093559741974
• CID: 6083936
• PubChem ID: 165713014
• Update Time: 2025-11-07

2-Methylpiperazine-2-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742653-88-7
• EN300-37148770
• Z5392656375
• 2-methylpiperazine-2-carboxylic acid dihydrochloride
• 2-Methylpiperazine-2-carboxylic acid dihydrochloride

• Inchi： 1S/C6H12N2O2.2ClH/c1-6(5(9)10)4-7-2-3-8-6;;/h7-8H,2-4H2,1H3,(H,9,10);2*1H
• InChI Key： BWHQNPLMMNTPFK-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1(C)CNCCN1)=O

Computed Properties

• Exact Mass: 216.0432331g/mol
• Monoisotopic Mass: 216.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-Methylpiperazine-2-carboxylic acid dihydrochloride

Introduction to 2-Methylpiperazine-2-Carboxylic Acid Dihydrochloride (CAS No. 2742653-88-7)

The compound 2-Methylpiperazine-2-carboxylic acid dihydrochloride, identified by the CAS registry number 2742653-88-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which have been extensively studied due to their diverse applications in drug design, material science, and biological studies. The dihydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a preferred choice in various experimental setups.

Recent advancements in synthetic methodologies have enabled the efficient production of 2-Methylpiperazine-2-carboxylic acid dihydrochloride. Researchers have explored novel catalytic systems and optimized reaction conditions to enhance the yield and purity of this compound. These developments are crucial for its application in fields such as drug delivery systems, where high-quality raw materials are essential.

The chemical structure of 2-Methylpiperazine-2-carboxylic acid dihydrochloride consists of a piperazine ring with a methyl group at the 2-position and a carboxylic acid moiety at the same position. The presence of the carboxylic acid group introduces acidic properties, while the piperazine ring contributes to the molecule's ability to form hydrogen bonds. This unique combination makes it an attractive candidate for studying bioavailability and pharmacokinetics in preclinical models.

In terms of physical properties, this compound exhibits a melting point range that is suitable for various analytical techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). Its solubility in common organic solvents like dichloromethane and dimethylformamide (DMF) has been thoroughly investigated, providing valuable insights into its potential use in solution-based reactions and formulations.

The biological activity of 2-Methylpiperazine-2-carboxylic acid dihydrochloride has been a focal point of recent studies. Researchers have reported its ability to modulate ion channels, making it a promising lead compound for the development of therapeutic agents targeting neurological disorders. Additionally, its role as a chelating agent has been explored in metalloenzyme inhibition studies, further highlighting its versatility in biomedical applications.

In conclusion, the compound 2-Methylpiperazine-2-carboxylic acid dihydrochloride (CAS No. 2742653-88-7) stands out as a valuable tool in modern chemical research. Its unique structural features, coupled with advancements in synthetic techniques and biological applications, position it as a key molecule for future innovations in drug discovery and material science.